Cas no 1807234-64-5 (Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate)

Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate is a versatile intermediate in organic synthesis, particularly valued for its multifunctional structure. The presence of a cyano group, difluoromethoxy moiety, and formyl group on the phenyl ring enables diverse reactivity, making it useful in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The ethyl ester enhances solubility in organic solvents, facilitating further derivatization. Its difluoromethoxy group contributes to metabolic stability and bioavailability in drug development. This compound is particularly advantageous in medicinal chemistry for constructing heterocyclic frameworks or as a precursor for bioactive molecules. Careful handling is recommended due to its reactive aldehyde functionality.
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate structure
1807234-64-5 structure
Product Name:Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
CAS No:1807234-64-5
MF:C13H11F2NO4
MW:283.22755074501
CID:4943225
Update Time:2025-05-23

Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
    • Inchi: 1S/C13H11F2NO4/c1-2-19-12(18)5-8-3-10(20-13(14)15)4-9(6-16)11(8)7-17/h3-4,7,13H,2,5H2,1H3
    • InChI Key: ZIAMUSYLZGTZID-UHFFFAOYSA-N
    • SMILES: FC(OC1C=C(C#N)C(C=O)=C(C=1)CC(=O)OCC)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 7
  • Complexity: 393
  • XLogP3: 2.2
  • Topological Polar Surface Area: 76.4

Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A015023245-250mg
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
1807234-64-5 97%
250mg
484.80 USD 2021-06-18
Alichem
A015023245-500mg
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
1807234-64-5 97%
500mg
823.15 USD 2021-06-18
Alichem
A015023245-1g
Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate
1807234-64-5 97%
1g
1,549.60 USD 2021-06-18

Additional information on Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate

Comprehensive Introduction to Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate (CAS No. 1807234-64-5)

Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate (CAS No. 1807234-64-5) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its unique difluoromethoxy and cyano functional groups, plays a pivotal role in the synthesis of bioactive molecules. Its molecular structure, combining a formylphenylacetate backbone with strategic substitutions, makes it a versatile intermediate for developing novel therapeutics and crop protection agents.

In recent years, the demand for fluorinated compounds like Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate has surged due to their enhanced metabolic stability and bioavailability. Researchers are particularly interested in its potential applications in kinase inhibitor development, a hot topic in oncology drug discovery. The compound’s cyano group contributes to hydrogen bonding interactions, while the difluoromethoxy moiety improves lipophilicity—a critical factor for blood-brain barrier penetration in CNS-targeted drugs.

The synthesis of CAS No. 1807234-64-5 typically involves multi-step reactions starting from commercially available phenylacetic acid derivatives. A key challenge in its production is controlling the regioselectivity of the difluoromethoxy introduction, which often requires optimized palladium-catalyzed conditions. Analytical techniques such as HPLC-MS and NMR spectroscopy are essential for quality control, ensuring the absence of isomeric impurities that could affect downstream applications.

From an environmental perspective, the biodegradability profile of Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate aligns with the pharmaceutical industry’s growing focus on green chemistry. Computational studies using molecular docking software suggest its utility in designing selective enzyme inhibitors, particularly for inflammatory pathways—a trending research area in autoimmune disease treatment. The compound’s electron-withdrawing properties also make it valuable for photoactive materials in organic electronics.

Market analysts note increasing patent filings incorporating CAS 1807234-64-5 as a key building block, especially in bioconjugation strategies for antibody-drug conjugates (ADCs). Its balanced logP value (predicted ~2.1) addresses the industry’s need for compounds with optimal solubility-permeability trade-offs. Recent publications highlight its use in proteolysis-targeting chimera (PROTAC) designs, leveraging the formyl group for linker attachment in targeted protein degradation platforms.

Quality standards for Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate typically require ≥98% purity by chromatographic analysis, with strict limits on residual solvents. Storage recommendations emphasize protection from moisture due to the ester group’s hydrolytic sensitivity. The compound’s stability under inert atmosphere has been validated up to 12 months at -20°C, making it suitable for long-term research programs.

Emerging applications include its use as a fluorescent probe precursor, where the cyano-formyl combination enables intramolecular charge transfer properties. In material science, derivatives of 1807234-64-5 show promise in organic photovoltaic devices due to their tunable electron affinity. These interdisciplinary applications reflect the compound’s growing importance beyond traditional medicinal chemistry.

For researchers sourcing CAS 1807234-64-5, critical considerations include supplier reliability and comprehensive analytical documentation. Batch-to-batch consistency is paramount, particularly for structure-activity relationship (SAR) studies where minor impurities could skew biological results. The compound’s crystallinity properties also warrant evaluation when scaling up synthetic processes.

Future directions for Ethyl 3-cyano-5-difluoromethoxy-2-formylphenylacetate research may explore its enantioselective synthesis, as the chiral center adjacent to the ester group could yield stereospecific bioactive derivatives. Computational QSAR modeling suggests potential modifications to enhance target binding while maintaining favorable ADMET properties—a crucial consideration in modern drug discovery pipelines.

Recommended suppliers
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.